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Compound of Interest

Compound Name: 3-Methyloctanal

Cat. No.: B3050425

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document provides a theoretical framework for the evaluation of 3-
Methyloctanal as a potential fragrance ingredient. It is important to note that specific olfactory
and performance data for 3-Methyloctanal is not widely available in industry literature. One
reputable source, The Good Scents Company, explicitly states this compound is "not for
fragrance use."[1] Therefore, the information presented herein is largely based on the known
properties of structurally similar C9 aldehydes and serves as a guide for research and
evaluation, not as an endorsement of a commercially recognized fragrance material.

Introduction

Aliphatic aldehydes are a cornerstone of modern perfumery, renowned for their ability to impart
brightness, diffusion, and a characteristic "lift" to fragrance compositions.[2][3] The C9
aldehydes, in particular, offer a spectrum of scents ranging from waxy and citrusy to green and
floral.[4][5] This document focuses on the branched-chain aldehyde, 3-Methyloctanal (CAS
25882-73-9), a C9 aldehyde whose potential in fragrance formulation is currently
uncharacterized.

Due to the lack of a defined olfactory profile for 3-Methyloctanal, this document outlines the
necessary protocols to systematically evaluate its properties and potential applications. By
comparing its physicochemical data with that of its isomers and analogs, and by applying
standardized sensory and analytical testing, researchers can determine its viability as a novel
fragrance ingredient.
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Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-Methyloctanal is
presented in Table 1. These properties are essential for predicting its behavior in formulations,
including its volatility, solubility, and stability.

Property Value Source
Molecular Formula CoH1s0 [6]
Molecular Weight 142.24 g/mol [6]
CAS Number 25882-73-9 [6]
IUPAC Name 3-methyloctanal [6]
Density 0.813 g/cm?3 (estimate) [7]
N ) 183.7 °C at 760 mmHg
Boiling Point , [7]
(estimate)
_ 58.9 °C (138.0 °F) TCC
Flash Point _ [1]
(estimate)
logP (o/w) 3.2 - 3.38 (estimate) [1][6]
Water Solubility 152.1 mg/L at 25 °C (estimate)  [1]
0.759 - 0.800 mmHg at 25 °C
Vapor Pressure . [1107]
(estimate)

Colorless to pale yellow liquid
Appearance (inferred from similar [4]

compounds)

Predicted Olfactory Profile & Comparative Analysis

The exact odor of 3-Methyloctanal is not documented. However, by examining its structural
analogs—hboth linear and branched C9 aldehydes—we can hypothesize a potential scent
profile. The position of the methyl group is known to significantly influence the olfactory
character of an aldehyde.
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Hypothesis: The presence of a methyl group at the C3 position may introduce unique facets
compared to the linear Nonanal (Aldehyde C-9). It could potentially modify the characteristic
waxy-citrus notes, possibly adding subtle fruity, green, or floral nuances, while potentially
reducing the fatty character.

To provide context, the documented olfactory profiles of other C9 aldehydes are summarized in
Table 2.

Olfactory
Compound CAS Number . Source
Descriptors

Waxy, citrus peel,
green, floral-soapy,
124-19-6 fresh, fatty. Evokes [4118119]

orange zest and rose

Nonanal (Aldehyde C-
9)

petals.

Delicate, floral (rose,

lily, muguet), fresh,
2-Methyloctanal 7786-29-0 ] [10][11]

aldehydic. Less fatty

than nonanal.

Green, citrus, sweet,

fresh, aldehydic, fatty,
6-Methyloctanal 30689-75-9 [12]

waxy, floral, orange,

rose.

Predicted: Green,

citrus, waxy, fatty,
3-Methyloct-6-enal 5077-68-9 aldehydic, with [13]

potential metallic or

floral undertones.

Experimental Protocols

To systematically evaluate 3-Methyloctanal, a multi-step approach combining analytical
chemistry and sensory evaluation is required.
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Protocol: Gas Chromatography-Olfactometry (GC-O)
Analysis

Objective: To identify the primary odor character, any secondary notes, and potential impurities

of a 3-Methyloctanal sample.

Methodology:

Sample Preparation: Prepare a 1% solution of 3-Methyloctanal in a high-purity, odorless
solvent (e.g., ethanol or dipropylene glycol).

Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID)
and an olfactory detection port (ODP).

GC Column: Select a suitable capillary column for fragrance analysis (e.g., a hon-polar DB-5
or a medium-polarity DB-Wax).

GC Conditions:
o Injector Temperature: 250°C

o Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 5°C/min to 240°C, and hold
for 10 minutes.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).
o Split Ratio: 20:1.
Olfactometry:

o Atrained sensory panelist or perfumer will sniff the effluent from the ODP throughout the
GC run.

o The panelist will record the time, intensity, and description of each odor detected.

o Humidified air should be mixed with the effluent at the ODP to prevent nasal dehydration.
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» Data Analysis: Correlate the retention times of the detected odors with the peaks on the FID
chromatogram to identify which chemical entity is responsible for each scent characteristic.

Protocol: Sensory Panel Evaluation for Odor Profile &
Performance

Objective: To characterize the odor profile of 3-Methyloctanal on a smelling strip over time and
assess its intensity and substantivity.

Methodology:

o Panelist Selection: Recruit a panel of at least 5-10 trained individuals (sensory experts or
perfumers).[6][14] Ensure the testing environment is well-ventilated and free of extraneous
odors.[6]

e Sample Preparation:

o Prepare a 10% dilution of 3-Methyloctanal in ethanol.

o For comparison, prepare 10% dilutions of Nonanal and 2-Methyloctanal.
» Evaluation Procedure:

o Dip standard fragrance blotters (smelling strips) to a depth of 1 cm into each solution and
label them with a random code.[12]

o Present the blotters to the panelists in a randomized order.

o Panelists will evaluate and record their impressions at specific time intervals:
» [nitial (Top Note): Immediately after dipping.
» Mid (Heart Note): After 30 minutes and 2 hours.
= Dry Down (Base Note): After 6 hours and 24 hours.[2]

o Panelists should rate the odor on several attributes (e.g., intensity, pleasantness, waxy,
citrus, floral, green, fatty) using a labeled magnitude scale (e.g., 0-10).
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o Provide coffee beans or unscented skin to sniff between samples to cleanse the olfactory
palate.[12]

o Data Analysis: Compile the descriptive terms and intensity ratings. Analyze the data to create
an odor profile over time (evaporation curve) and compare the performance of 3-
Methyloctanal to the reference aldehydes.

Visualization of Workflows and Pathways
Experimental Workflow for Novel Ingredient Evaluation

The logical flow for assessing a new potential fragrance ingredient like 3-Methyloctanal is
depicted below.
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Caption: Workflow for evaluating a novel fragrance ingredient.
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Olfactory Signal Transduction Pathway

The perception of an odorant like 3-Methyloctanal begins with a complex signaling cascade
within the olfactory epithelium. The generally accepted pathway is illustrated below.
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Caption: The olfactory signal transduction cascade.
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This pathway illustrates that an odorant molecule first binds to a G-protein-coupled receptor
(GPCR) on an olfactory receptor neuron.[4] This event triggers the activation of adenylyl
cyclase, leading to an increase in cyclic AMP (cCAMP).[5][13] The rise in cCAMP opens cyclic
nucleotide-gated (CNG) ion channels, allowing an influx of sodium and calcium ions, which
depolarizes the neuron and generates an action potential that travels to the brain.[5][9]

Conclusion and Recommendations

3-Methyloctanal is a compound with unknown potential in the field of fragrance. The explicit
advice "not for fragrance use" from an industry resource suggests that it may have undesirable
olfactory characteristics, instability, or unassessed safety concerns that have precluded its use.

[1]

It is recommended that any research into this compound begin with the most fundamental
steps outlined in this document: high-resolution GC-O to determine its true odor profile and
stability testing. Only if these initial evaluations reveal a desirable and stable character should
further sensory panel and application testing be considered. The protocols and workflows
provided offer a robust framework for the systematic evaluation of 3-Methyloctanal or any
other novel potential fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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